Cas no 112197-89-4 (1-Benzyl-3-(hydroxymethyl)piperidin-3-ol)

• Product Name: 1-Benzyl-3-(hydroxymethyl)piperidin-3-ol
• CAS No: 112197-89-4
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• MDL: MFCD21602831
• CID: 2166875
• PubChem ID: 14025339
• Update Time: 2025-04-21

1-Benzyl-3-(hydroxymethyl)piperidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-3-(hydroxymethyl)piperidin-3-ol
• 3-hydroxy-3-(hydroxymethyl)-1-(phenylmethyl)piperidine
• XOFDNFCDAYQIEF-UHFFFAOYSA-N
• CHEMBL4536646
• 112197-89-4
• SCHEMBL6377977
• DTXSID501243777
• DB-250294
• 3-Hydroxy-1-(phenylmethyl)-3-piperidinemethanol
• EN300-99646
• AKOS018079977
• N-benzyl-3-hydroxymethylpiperidin-3-ol

• MDL： MFCD21602831
• Inchi： 1S/C13H19NO2/c15-11-13(16)7-4-8-14(10-13)9-12-5-2-1-3-6-12/h1-3,5-6,15-16H,4,7-11H2
• InChI Key： XOFDNFCDAYQIEF-UHFFFAOYSA-N
• SMILES： OC1(CO)CN(CC2C=CC=CC=2)CCC1

Computed Properties

• Exact Mass: 221.141578849Da
• Monoisotopic Mass: 221.141578849Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 43.7Ų